Cas no 2060039-73-6 (3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo3,4-cpyrrole)

• Product Name: 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo3,4-cpyrrole
• CAS No: 2060039-73-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• MDL: MFCD30499591
• CID: 5163756
• PubChem ID: 131631954
• Update Time: 2025-05-18

3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-c]pyrrole, 2-(1,2-dimethylpropyl)octahydro-3a-methyl-
• 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo3,4-cpyrrole

• MDL： MFCD30499591
• Inchi： 1S/C12H24N2/c1-9(2)10(3)14-6-11-5-13-7-12(11,4)8-14/h9-11,13H,5-8H2,1-4H3
• InChI Key： IHWAOWCBMVNVJP-UHFFFAOYSA-N
• SMILES： N1(C(C)C(C)C)CC2(C)CNCC2C1

Additional information on 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo3,4-cpyrrole

3a-Methyl-2-(3-Methylbutan-2-yl)-Octahydropyrrolo[3,4-c]pyrrole: A Comprehensive Overview

3a-Methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo[3,4-c]pyrrole (CAS No. 2060039-73-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery, polymer chemistry, and electronic materials. The octahydropyrrolo[3,4-c]pyrrole framework is particularly intriguing due to its bicyclic structure, which provides a platform for further functionalization and exploration of novel chemical properties.

The molecular structure of 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo[3,4-c]pyrrole is characterized by a fused bicyclic system consisting of two pyrrole rings. The presence of methyl groups at specific positions introduces steric effects and electronic modifications that can significantly influence the compound's reactivity and stability. Recent studies have highlighted the potential of such derivatives in catalytic applications, where their unique electronic properties enable efficient transformations in organic synthesis.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have explored the use of octahydropyrrolo[3,4-c]pyrrole derivatives as precursors for constructing conjugated polymers with tailored electronic properties. These polymers exhibit promising performance in organic electronics, including applications in light-emitting diodes (LEDs) and photovoltaic devices. The integration of methyl groups into the structure further enhances the material's processability and stability under operational conditions.

In addition to its material science applications, 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo[3,4-c]pyrrole has shown potential in medicinal chemistry. Its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug discovery efforts targeting various therapeutic areas. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further preclinical evaluation.

The synthesis of octahydropyrrolo[3,4-c]pyrrole derivatives has also been an area of active research. Traditional methods often involve multi-step processes with low yields, but recent advancements have introduced more efficient strategies utilizing transition metal catalysis. These methods not only improve the overall yield but also enable the incorporation of diverse substituents, thereby expanding the scope of possible applications.

From an environmental perspective, the development of sustainable synthetic routes for 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo[3,4-c]pyrrole is crucial. Researchers are exploring green chemistry approaches that minimize waste generation and reduce energy consumption during production. Such efforts align with global initiatives to promote environmentally friendly chemical manufacturing practices.

In conclusion, CAS No. 2060039-73-6, or 3a-methyl-2-(3-methylbutan-2-yl)-octahydropyrrolo[3,4-c]pyrrole, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functionalizable nature make it a valuable tool for advancing both fundamental research and industrial innovations. As ongoing studies continue to uncover new properties and uses for this compound, its impact on various fields is expected to grow significantly in the coming years.